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Compound of Interest

Compound Name: Dipropargylamine

Cat. No.: B1361397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropargylamine is a highly reactive secondary amine containing two propargyl groups. Its

unique chemical structure makes it a valuable building block in organic synthesis, particularly in

the development of novel pharmaceuticals, agrochemicals, and materials. The presence of the

terminal alkyne functionalities allows for its use in click chemistry reactions, such as the

copper-catalyzed azide-alkyne cycloaddition (CuAAC), and as a precursor for various

heterocyclic compounds. However, the same reactivity that makes dipropargylamine a useful

synthon also contributes to its significant health and safety hazards.

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and potential toxicological profile of dipropargylamine. It is intended to serve as

an essential resource for researchers, scientists, and drug development professionals who

handle this compound, ensuring its safe and responsible use in the laboratory and beyond.

Physicochemical and Toxicological Properties
A thorough understanding of the physicochemical and toxicological properties of a compound is

the foundation of safe handling. The following tables summarize the available data for

dipropargylamine.
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Property Value Source

CAS Number 6921-28-4 [1]

Molecular Formula C₆H₇N [1]

Molecular Weight 93.13 g/mol [1]

Appearance Clear liquid [2]

Boiling Point 65 °C at 11 mmHg [2]

Density 0.900 g/mL at 25 °C [3]

Refractive Index n20/D 1.477 [3]

Flash Point 46 °C [2]

pKa 5.97 ± 0.10 (Predicted) [2]

Hazard Identification and Classification
Dipropargylamine is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Source:[3]

Signal Word: Danger[3]

Hazard Pictograms:
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Flame
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Quantitative Toxicity Data
Despite its classification as a hazardous substance, specific quantitative toxicity data, such as

LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values for dipropargylamine,

are not readily available in the public domain. Most Safety Data Sheets (SDSs) state "No

information available" for acute toxicity.[3]

For context, the related compound propargylamine has a reported dermal LD50 of 66 mg/kg in

rats, indicating high toxicity upon skin contact.[4] While this is not dipropargylamine, it

underscores the potential for significant toxicity within this class of compounds. The lack of

specific data for dipropargylamine necessitates a highly cautious approach to its handling.

Experimental Protocols for Toxicity Assessment
As no specific toxicological studies for dipropargylamine detailing experimental

methodologies were identified in the reviewed literature, this section outlines a general

experimental protocol for acute dermal toxicity testing based on the OECD Test Guideline 402.

This provides a framework for how such data, if unavailable, would be generated.

General Principles of Acute Dermal Toxicity Testing
(OECD 402)
The objective of an acute dermal toxicity study is to determine the adverse effects that may

occur within a short period after a single dermal application of a substance.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.[5]

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the test animals. Care is taken to avoid abrading the skin.[6]
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Dose Application: The test substance is applied uniformly over an area that is approximately

10% of the total body surface area.[6] For liquid substances like dipropargylamine, it is

usually applied undiluted. The application site is then covered with a porous gauze dressing

and non-irritating tape.

Exposure Duration: The substance is kept in contact with the skin for a 24-hour period.[5]

Observation Period: After the 24-hour exposure, the residual test substance is removed, and

the animals are observed for a period of 14 days.[5] Observations include changes in skin

and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and

central nervous system and somatomotor activity, and behavior patterns.

Data Collection: Mortalities are recorded, and the weight of the animals is checked

periodically. At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.

Endpoint: The LD50 is calculated as the statistically derived single dose of a substance that

can be expected to cause death in 50% of the animals.

Safe Handling and Storage
Given the hazardous nature of dipropargylamine, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection:

Hand Protection: Wear impervious gloves (e.g., nitrile or neoprene).[7]

Body Protection: Wear a chemical-resistant laboratory coat, and consider additional

protective clothing such as an apron or coveralls for larger quantities.[7]

Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge

should be used.
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Engineering Controls
All work with dipropargylamine should be conducted in a properly functioning chemical

fume hood.[8]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[7]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and explosion-proof equipment.[8]

Ground and bond containers when transferring material to prevent static electricity

discharge.[9]

Do not breathe mist or vapors.[10]

Wash hands thoroughly after handling.[3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Store away from incompatible materials such as strong oxidizing agents and acids.[9]

The storage area should be designated for flammable and corrosive liquids.

Protect from light.[2]

Emergency Procedures
A clear and well-rehearsed emergency plan is critical when working with hazardous chemicals.

First Aid Measures
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a POISON CENTER or doctor.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Immediately call a POISON CENTER or doctor.[3][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see section 3.1). Ensure adequate ventilation. Remove all sources of

ignition.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable, closed container for disposal.[8]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[3]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[8] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO2).[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]
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Potential Mechanism of Action and Toxicological
Pathways
While specific studies on the toxicological mechanism of dipropargylamine are scarce, the

broader class of propargylamines is known to interact with biological systems, primarily through

the inhibition of monoamine oxidases (MAOs).[4]

Monoamine Oxidase (MAO) Inhibition
Monoamine oxidases are a family of enzymes that catalyze the oxidation of monoamines,

including neurotransmitters like dopamine, serotonin, and norepinephrine. Propargylamine and

its derivatives are known to be potent, irreversible inhibitors of MAO, particularly MAO-B.[11]

The propargyl group is a key pharmacophore that forms a covalent adduct with the FAD

cofactor at the active site of the enzyme, leading to its inactivation.

The inhibition of MAO can have significant physiological effects. While this property is exploited

for therapeutic purposes in drugs for Parkinson's disease and depression, uncontrolled

inhibition can lead to toxic effects by disrupting the normal balance of neurotransmitters.

Potential for Reactive Metabolite Formation
The metabolism of amines can sometimes lead to the formation of reactive intermediates that

can cause cellular damage. While not specifically documented for dipropargylamine, related

compounds can be metabolized to produce reactive species. For example, some

propargylamines can be metabolized to form acrolein, a highly reactive and cytotoxic aldehyde.

[4] Additionally, the metabolism of secondary amines can sometimes lead to the formation of

nitrosamines, a class of compounds known for their carcinogenic potential, although this is

dependent on the presence of nitrosating agents.

Visualizations
Emergency Response Workflow for Dipropargylamine
Exposure
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Exposure Event

Immediate Actions

Assessment

Emergency Response

Follow-up
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(See Section 4.1)
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Yes

Seek Further Medical Attention
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Click to download full resolution via product page

Caption: Emergency response workflow for dipropargylamine exposure.
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Hypothetical Signaling Pathway for Propargylamine-
Induced Neurotoxicity

Compound
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Irreversible Inhibition

Increased Monoamine Levels
(e.g., Dopamine)

Leads to

Increased Reactive Oxygen Species (ROS)

Potentially leads to
(via altered monoamine metabolism)

Neurotransmitter Imbalance Oxidative Stress

Neuronal Damage / Neurotoxicity
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Caption: Hypothetical pathway of propargylamine-induced neurotoxicity.

Conclusion
Dipropargylamine is a valuable chemical intermediate with significant potential in research

and development. However, its flammability, corrosivity, and potential for high toxicity

necessitate a thorough understanding and implementation of stringent safety measures. This

guide has summarized the available safety data and provided a framework for its safe

handling, storage, and emergency response. The lack of comprehensive, publicly available

quantitative toxicity data for dipropargylamine highlights the importance of treating this

compound with extreme caution, assuming a high degree of hazard based on its chemical

class and GHS classification. All personnel handling dipropargylamine must be thoroughly

trained on its hazards and the procedures outlined in this guide and the corresponding Safety

Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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